Cas no 81069-03-6 (1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-)

1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl- structure
81069-03-6 structure
Product Name:1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-
CAS No:81069-03-6
MF:C13H21N2O3
MW:253.317443609238
CID:732611
PubChem ID:133600
Update Time:2025-04-19

1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinyloxy,4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-
    • 1-(1-λ<sup>1</sup>-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)pyrrolidine-2,5-dione
    • N-succinyl-4-amino-2,2,6,6-tetramethylpiperidine-1-oxyl
    • DTXSID90230874
    • 1-Piperidinyloxy, 4-(2,5-dioxo-1-pyrrolidinyl)-2,2,6,6-tetramethyl-
    • 81069-03-6
    • Tes-nsfr
    • Inchi: 1S/C13H21N2O3/c1-12(2)7-9(8-13(3,4)15(12)18)14-10(16)5-6-11(14)17/h9H,5-8H2,1-4H3
    • InChI Key: SAQCDSXMYFUWLG-UHFFFAOYSA-N
    • SMILES: [O]N1C(C)(C)CC(CC1(C)C)N1C(CCC1=O)=O |^1:0|

Computed Properties

  • Exact Mass: 253.155
  • Monoisotopic Mass: 253.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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